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Compound of Interest

Compound Name: Bromoacetanilide

Cat. No.: B025293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Bromoacetanilide, also known as N-(4-bromophenyl)acetamide, is a halogenated aromatic

amide. It serves as a crucial intermediate in organic synthesis, particularly in the preparation of

pharmaceuticals and dyes. A thorough understanding of its physical properties is paramount for

its effective use in research and development, ensuring proper handling, reaction control, and

purification. This guide provides a comprehensive overview of the key physical characteristics

of p-bromoacetanilide, supported by experimental protocols and spectral data.

Core Physical Properties
The physical state of p-bromoacetanilide under standard conditions is a white to light beige

crystalline solid.[1] Its fundamental physical constants have been well-established and are

summarized in the tables below.

General and Thermodynamic Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b025293?utm_src=pdf-interest
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₈H₈BrNO [2]

Molecular Weight 214.06 g/mol [2]

Melting Point 165-170 °C [3]

Density 1.717 g/cm³ [1][4]

Appearance
White to light beige crystalline

solid
[1][5]

Solubility Profile
The solubility of p-bromoacetanilide is a critical parameter for its application in various solvent

systems for reactions and purification processes.

Solvent Solubility Reference

Cold Water Practically insoluble [2][6]

Hot Water Sparingly soluble [2][6]

Ethanol Moderately soluble [2][6]

Benzene Soluble [2][6]

Chloroform Soluble [2][6]

Ethyl Acetate Soluble [2][6]

Spectral Data for Structural Elucidation
Spectroscopic analysis is indispensable for the confirmation of the molecular structure of p-

bromoacetanilide. The following sections detail its characteristic spectral features.

Infrared (IR) Spectroscopy
The IR spectrum of p-bromoacetanilide exhibits characteristic absorption bands

corresponding to its functional groups.
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Wavenumber (cm⁻¹) Assignment

~3300 N-H stretch (amide)

~3100-3000 C-H stretch (aromatic)

~2920 C-H stretch (methyl)

~1680 C=O stretch (amide I)

~1600, 1590, 1540
C=C stretch (aromatic ring) and N-H bend

(amide II)

~832-820 C-H out-of-plane bend (p-disubstituted benzene)

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (DMSO-d₆):

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~10.1 Singlet (broad) 1H N-H (amide proton)

~7.57 Doublet 2H

Aromatic protons

ortho to the acetamido

group

~7.47 Doublet 2H

Aromatic protons

ortho to the bromine

atom

~2.05 Singlet 3H CH₃ (acetyl group)

¹³C NMR:

The ¹³C NMR spectrum provides insight into the carbon framework of the molecule. Peak

assignments are based on the chemical environment of each carbon atom.
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Chemical Shift (ppm) Assignment

~168 C=O (amide carbonyl)

~138 Aromatic C-N

~131 Aromatic C-H (ortho to Br)

~121 Aromatic C-H (ortho to NHCOCH₃)

~115 Aromatic C-Br

~24 CH₃ (acetyl group)

Mass Spectrometry (MS)
The electron ionization mass spectrum of p-bromoacetanilide shows a characteristic isotopic

pattern for the molecular ion due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br) in nearly

equal abundance.

m/z Interpretation

213/215 Molecular ion peak [M]⁺ and [M+2]⁺

171/173
Loss of ketene (CH₂=C=O) from the molecular

ion

134 [C₆H₅Br]⁺

92 [C₆H₄NH₂]⁺

43 [CH₃CO]⁺

Experimental Protocols
Detailed methodologies for the synthesis and determination of key physical properties of p-

bromoacetanilide are provided below.

Synthesis of p-Bromoacetanilide from Acetanilide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This procedure describes the electrophilic aromatic substitution (bromination) of acetanilide to

yield p-bromoacetanilide.

Materials:

Acetanilide

Glacial acetic acid

Bromine

Ethanol

Sodium bisulfite solution (optional, for quenching excess bromine)

Standard laboratory glassware (Erlenmeyer flask, beaker, Büchner funnel, etc.)

Stirring apparatus

Heating mantle or water bath

Procedure:

Dissolve a known amount of acetanilide in glacial acetic acid in an Erlenmeyer flask with

gentle warming if necessary.

In a separate container, prepare a solution of bromine in glacial acetic acid.

Slowly add the bromine solution dropwise to the stirred acetanilide solution at room

temperature. The reaction mixture will develop an orange or reddish-brown color.

After the addition is complete, continue stirring the mixture for a designated period (e.g., 30

minutes) to ensure the reaction goes to completion.

Pour the reaction mixture into a beaker containing cold water. This will cause the crude p-

bromoacetanilide to precipitate out of the solution.
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If the solution remains colored due to excess bromine, add a small amount of sodium

bisulfite solution until the color disappears.

Collect the crude product by vacuum filtration using a Büchner funnel and wash it with cold

water.

Purify the crude p-bromoacetanilide by recrystallization from a suitable solvent, such as

ethanol.

Dry the purified crystals and determine their mass and melting point.

Determination of Melting Point
The melting point is a crucial indicator of the purity of a crystalline solid.

Materials:

Purified p-bromoacetanilide

Capillary tubes

Melting point apparatus

Procedure:

Ensure the p-bromoacetanilide sample is completely dry and finely powdered.

Pack a small amount of the sample into a capillary tube by tapping the sealed end on a hard

surface. The sample height should be 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature about 15-20 °C below the expected melting point.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).
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Record the temperature at which the entire sample has melted (the end of the melting

range).

A pure compound will have a sharp melting range of 1-2 °C.

Determination of Solubility (Qualitative)
This protocol provides a general method for assessing the solubility of p-bromoacetanilide in

various solvents.

Materials:

p-Bromoacetanilide

A selection of solvents (e.g., water, ethanol, chloroform, benzene)

Test tubes

Spatula

Vortex mixer or stirring rod

Procedure:

Place a small, consistent amount (e.g., 10 mg) of p-bromoacetanilide into a series of clean,

dry test tubes.

To each test tube, add a small volume (e.g., 1 mL) of a different solvent.

Agitate the mixture using a vortex mixer or by stirring with a glass rod for a set period (e.g.,

1-2 minutes).

Visually inspect the mixture to determine if the solid has dissolved completely.

If the solid dissolves, it is considered soluble in that solvent at that concentration. If it does

not dissolve, it is sparingly soluble or insoluble.

For sparingly soluble compounds, gentle heating can be applied to assess solubility at

elevated temperatures. Observe if the solid dissolves upon heating and if it recrystallizes
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upon cooling.

Determination of Density by Volume Displacement
This method is suitable for determining the density of an insoluble solid like p-

bromoacetanilide.

Materials:

p-Bromoacetanilide crystals

A graduated cylinder

A liquid in which p-bromoacetanilide is insoluble (e.g., water)

An analytical balance

Procedure:

Weigh a known mass of p-bromoacetanilide crystals using an analytical balance.

Fill a graduated cylinder with a known volume of the insoluble liquid (e.g., water) and record

the initial volume.

Carefully add the weighed p-bromoacetanilide crystals to the graduated cylinder, ensuring

there is no splashing of the liquid.

Gently tap the cylinder to dislodge any air bubbles adhering to the crystals.

Record the final volume of the liquid in the graduated cylinder.

The volume of the p-bromoacetanilide sample is the difference between the final and initial

volumes.

Calculate the density using the formula: Density = Mass / Volume.

Experimental Workflow Visualization
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The following diagram illustrates the logical flow from synthesis to characterization of p-

bromoacetanilide.

Start: Acetanilide

Bromination
(Acetic Acid, Bromine)

Precipitation
(Addition to Water)

Vacuum Filtration
(Isolation of Crude Product)

Recrystallization
(Ethanol)

Drying

Pure p-Bromoacetanilide

Melting Point
Determination

Solubility
Testing

Density
Measurement

IR Spectroscopy
NMR Spectroscopy

(¹H and ¹³C)
Mass Spectrometry
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Click to download full resolution via product page

Caption: Workflow for the synthesis and physical characterization of p-bromoacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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